Cas no 824970-08-3 (Hexanamide, 6-[(aminoacetyl)amino]-N-phenyl-)

Hexanamide, 6-[(aminoacetyl)amino]-N-phenyl- structure
824970-08-3 structure
Product name:Hexanamide, 6-[(aminoacetyl)amino]-N-phenyl-
CAS No:824970-08-3
MF:C14H21N3O2
MW:263.335443258286
CID:689588
PubChem ID:11153120

Hexanamide, 6-[(aminoacetyl)amino]-N-phenyl- Chemical and Physical Properties

Names and Identifiers

    • Hexanamide, 6-[(aminoacetyl)amino]-N-phenyl-
    • 6-[(2-aminoacetyl)amino]-N-phenylhexanamide
    • 824970-08-3
    • BDBM50474959
    • DTXSID00457111
    • CHEMBL362408
    • Inchi: InChI=1S/C14H21N3O2/c15-11-14(19)16-10-6-2-5-9-13(18)17-12-7-3-1-4-8-12/h1,3-4,7-8H,2,5-6,9-11,15H2,(H,16,19)(H,17,18)
    • InChI Key: UFVCUBYEPWETGE-UHFFFAOYSA-N
    • SMILES: C1=CC=C(C=C1)NC(=O)CCCCCNC(=O)CN

Computed Properties

  • Exact Mass: 263.16337692g/mol
  • Monoisotopic Mass: 263.16337692g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 8
  • Complexity: 276
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 84.2Ų
  • XLogP3: 0.5

Hexanamide, 6-[(aminoacetyl)amino]-N-phenyl- Related Literature

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